Cas no 2138028-03-0 (5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno2,3-cpyridine)

• Product name: 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno2,3-cpyridine
• CAS No: 2138028-03-0
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6055762
• PubChem ID: 165478749

5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno2,3-cpyridine
• EN300-1075706
• 5-methyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
• 2138028-03-0

• Inchi： 1S/C13H19NS/c1-10-3-2-6-13(9-10)12-11(4-7-14-13)5-8-15-12/h5,8,10,14H,2-4,6-7,9H2,1H3
• InChI Key： DJEOIRIGBUDXIO-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC3(C1=2)CCCC(C)C3

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno2,3-cpyridine

Comprehensive Overview of 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno[2,3-c]pyridine (CAS No. 2138028-03-0)

The compound 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno[2,3-c]pyridine (CAS No. 2138028-03-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic architecture, combining a cyclohexane ring with a thienopyridine moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds like 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno[2,3-c]pyridine has surged due to their versatility in medicinal chemistry. This compound's thienopyridine core is known for its electron-rich properties, which are crucial in designing kinase inhibitors and central nervous system (CNS) agents. Its spirocyclic structure also enhances metabolic stability, a key factor in improving drug bioavailability—a topic frequently searched by professionals in pharmacology and drug development.

The synthesis of CAS No. 2138028-03-0 involves multi-step organic reactions, often starting from readily available cyclohexane derivatives. Optimizing its yield and purity is a common challenge, as discussed in forums and academic papers. Researchers are exploring green chemistry approaches to reduce waste and improve efficiency, aligning with the growing emphasis on sustainable synthesis in the chemical industry. This trend reflects broader user queries about eco-friendly chemical processes and cost-effective production methods.

From a therapeutic perspective, 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno[2,3-c]pyridine has shown preliminary activity in modulating neurotransmitter receptors, sparking interest in neurological disorders such as Parkinson's disease and depression. These applications resonate with current searches for new CNS drug candidates and neuroprotective agents. Additionally, its thienopyridine segment is being studied for potential anti-inflammatory effects, a hot topic given the global focus on chronic inflammatory conditions.

In material science, the compound's rigid spirocyclic framework offers advantages in designing organic electronic materials. Its conjugated system could contribute to light-emitting diodes (OLEDs) or photovoltaic cells, areas heavily searched by engineers and chemists working on renewable energy technologies. The balance between its lipophilicity and polarity also makes it a subject of interest in supramolecular chemistry for molecular recognition applications.

Analytical characterization of CAS No. 2138028-03-0 typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its unique three-dimensional conformation. These techniques are frequently queried by students and professionals alike, highlighting the need for accessible resources on advanced analytical methods. The compound's stereochemistry is particularly noteworthy, as it influences both its pharmacokinetic properties and material behavior.

As research progresses, 5-methyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-thieno[2,3-c]pyridine continues to reveal new possibilities. Its dual utility in life sciences and advanced materials aligns with cross-disciplinary trends, making it a recurring subject in scientific literature and patent filings. For those exploring structure-activity relationships (SAR) or molecular design, this compound serves as a compelling case study in rational drug design and functional material innovation.